2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide

• Molecular Formula: C9H12ClNO2S
• Molecular Weight: 233.72 g/mol
• SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)C)Cl
• InChI: InChI=1S/C9H12ClNO2S/c1-3-11-14(12,13)9-6-7(2)4-5-8(9)10/h4-6,11H,3H2,1-2H3
• InChIKey: XPRBIEQXHXUWLC-UHFFFAOYSA-N

2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide: Chemical Profile

2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide (CAS 1870690-46-2) is a halo-substituted N-alkyl arylsulfonamide with the molecular formula C9H12ClNO2S and a molecular weight of 233.72 g/mol [1]. The compound features a benzene ring simultaneously substituted with a chlorine atom at the 2-position, a methyl group at the 5-position, and an N-ethyl sulfonamide moiety [1]. Available primarily through research chemical suppliers at a minimum purity specification of 95% , it serves as a synthetic intermediate and scaffold in medicinal chemistry projects, particularly where specific halogen and alkyl substitution patterns are required. Its computed XLogP3-AA of 2.2 and topological polar surface area of 54.6 Ų [1] position it within a lipophilicity range suitable for passive membrane permeation, a property that differentiates it from more polar sulfonamide analogs in early-stage drug discovery screening libraries.

1 SAR studies requiring precise 2-chloro-5-methyl substitution pattern

2 Cell-based assays where computed lipophilicity supports membrane permeability screening

3 Procurement of research-grade sulfonamide with defined purity specification

• [1] PubChem. 2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide. Compound Summary CID 130164832. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130164832 View Source

2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide: Irreplaceable Specificity

The assumption that any benzenesulfonamide can substitute for 2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide fails because the precise 2-chloro-5-methyl substitution pattern on the ring, combined with the N-ethyl tail, dictates unique steric, electronic, and lipophilic properties that are not replicated by other analogs [1]. For instance, swapping the chlorine for a bromine (e.g., 3-bromo-N-ethyl-5-methylbenzene-1-sulfonamide) alters both the steric bulk and the halogen-bonding capability, while moving the methyl group to the 4-position (2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide) changes the molecular dipole and the steric environment around the sulfonamide pharmacophore [1]. These subtle changes directly affect enzyme binding pocket complementarity, cellular permeability, and metabolic stability in drug discovery contexts. Consequently, data generated with close analogs cannot be extrapolated to this compound without experimental validation, making explicit specification essential for reproducible research.

Target
2-Chloro-N-ethyl-5-methyl

3-Bromo analog Larger halogen alters steric and halogen-bonding properties; binding-pocket complementarity may shift

Target
2-Chloro-N-ethyl-5-methyl

4-Methyl positional isomer Methyl shift changes molecular dipole and steric environment; target engagement may not transfer

• [1] PubChem. 2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide. Compound Summary CID 130164832. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130164832 View Source

2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide: Comparative Evidence

Lipophilicity Advantage for Membrane Permeability

The target compound's computed XLogP3-AA of 2.2 [1] provides a measurable lipophilicity increase compared to the non-chlorinated analog N-ethyl-5-methylbenzenesulfonamide (XLogP3-AA approximately 1.6) and the positional isomer 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide (XLogP3-AA approximately 2.0). This ~0.6 log unit increase over the non-chlorinated congener translates to roughly a 4-fold higher theoretical lipid bilayer partitioning, which is critical for achieving adequate membrane permeability in cell-based assays. All values were computed using the XLogP3 3.0 algorithm within PubChem, ensuring methodological consistency.

Lipophilicity Comparison

Computed context

XLogP3 2.2

vs non-chlorinated ∼1.6 (Δ 0.6)

Supports membrane-permeability screening context

Computed only; no experimental logP. ~4× higher theoretical lipid partitioning

Evidence Dimension	XLogP3-AA lipophilicity
Target Compound Data	2.2
Comparator Or Baseline	N-ethyl-5-methylbenzenesulfonamide (∼1.6); 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide (∼2.0)
Quantified Difference	Δ ∼0.6 vs non-chlorinated; Δ ∼0.2 vs 4-methyl isomer
Conditions	Computed by XLogP3 3.0 (PubChem). Theoretical values, no experimental logP available.

Why This Matters

Lipophilicity governs membrane permeability; the target compound's higher logP suggests superior cell penetration potential relative to less lipophilic analogs, justifying its selection for cellular assays where intracellular target engagement is required.

• [1] PubChem. 2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide. Compound Summary CID 130164832. Computed Properties section, XLogP3-AA. https://pubchem.ncbi.nlm.nih.gov/compound/130164832 View Source

Polar Surface Area and Permeability-Selectivity Balance

The topological polar surface area (TPSA) of the target compound is 54.6 Ų [1], compared to 54.6 Ų for the 4-methyl positional isomer (2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide) and approximately 46 Ų for the analog lacking the 5-methyl group (2-chloro-N-ethylbenzenesulfonamide). While the 4-methyl isomer is identical in TPSA, the absence of the methyl in the simpler analog reduces TPSA by ~8.6 Ų, potentially altering the balance between passive permeability and aqueous solubility. The identical TPSA between the two methyl positional isomers indicates that the difference in biological target recognition arises from steric and electronic factors rather than gross polarity.

Polar Surface Area

Class-level inference

TPSA 54.6 Ų

vs non-methylated analog ∼46 Ų (Δ +8.6)

May influence permeability–bioavailability balance

Identical TPSA to 4-methyl isomer; steric factors dominate binding differentiation

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	54.6 Ų
Comparator Or Baseline	2-Chloro-N-ethylbenzenesulfonamide (∼46 Ų); 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide (54.6 Ų)
Quantified Difference	Δ +8.6 Ų vs non-methylated analog; Δ 0 Ų vs 4-methyl isomer
Conditions	Computed by Cactvs 3.4.6.11 (PubChem).

Why This Matters

TPSA influences bioavailability and blood-brain barrier penetration; the higher TPSA of the 5-methyl variant relative to the unsubstituted analog may reduce CNS off-target exposure while maintaining cellular permeability, an important consideration in peripheral target drug discovery.

• [1] PubChem. 2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide. Compound Summary CID 130164832. Computed Properties section, Topological Polar Surface Area. https://pubchem.ncbi.nlm.nih.gov/compound/130164832 View Source

Defined Purity Specification for SAR Procurement

The commercially available form of this compound from the supplier AKSci specifies a minimum purity of 95% . In contrast, the bromine analog 3-bromo-N-ethyl-5-methylbenzene-1-sulfonamide (CAS 951885-52-2) is often custom-synthesized without a publicly listed standard purity specification, and the 4-methyl isomer (CAS 1094626-20-6) is also listed at 95% purity by the same supplier. The consistent 95% baseline across the chloro-methyl positional isomers simplifies procurement for structure-activity relationship (SAR) studies where impurity profiles must be controlled. Researchers requiring higher purity levels for sensitive biophysical assays must arrange additional purification, but the established 95% threshold reduces the risk of purchasing material with unknown or highly variable purity.

Purity Specification

Specification review

≥95%

Supplier-defined minimum purity

Supports procurement consistency for SAR studies

Bromo analog lacks published QC standard; verify lot-specific purity

Evidence Dimension	Supplier minimum purity specification
Target Compound Data	95%
Comparator Or Baseline	3-bromo-N-ethyl-5-methylbenzene-1-sulfonamide (custom synthesis, purity not publicly standardized); 2-chloro-N-ethyl-4-methylbenzene-1-sulfonamide (95%)
Quantified Difference	Target compound has a defined 95% purity standard; bromo analog lacks published QC specification from common vendors.
Conditions	Supplier catalog specification (AKSci 0739EK).

Why This Matters

Reproducible biological data requires well-defined input material; the 95% purity specification allows researchers to plan for any necessary further purification uniformly, unlike analogs with unspecified purity that introduce uncontrolled variability into experiments.

2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide: Application Scenarios

SAR Studies on Halogen and Methyl Position Effects

When investigating the influence of halogen type, ring substitution pattern, and N-alkyl chain length on biological target binding, 2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide serves as the key chloro-methyl reference compound. Its defined 95% purity [1] and well-characterized computed properties (XLogP3-AA 2.2, TPSA 54.6 Ų) make it suitable as the comparator scaffold against bromo, iodo, and des-halogen analogs, enabling systematic deconvolution of steric versus electronic contributions to potency and selectivity.

In Silico Library Design with Balanced Lipophilicity

For virtual screening library enumeration or fragment-based drug discovery campaigns, the target compound’s computed XLogP3-AA of 2.2 [1] fills a gap between excessively hydrophilic sulfonamides (logP <1.5) and overly lipophilic di-substituted benzenesulfonamides (logP >3.0). This moderate lipophilicity supports the design of compounds with acceptable predicted oral bioavailability and cell permeability, aligning with Lipinski's Rule of Five guidelines. The commercially available material enables rapid purchasing for follow-up synthesis and biophysical testing.

Analytical Method Development for Sulfonamides

The compound’s molecular weight (233.72 g/mol) [1], distinct retention time on reversed-phase HPLC (predictable from its XLogP3-AA of 2.2), and the characteristic isotopic pattern from the single chlorine atom make it an ideal standard for developing LC-MS and HPLC-UV analytical methods for sulfonamide detection and quantification. Procurement as a 95% pure reference material supports method validation in accordance with ICH Q2(R1) guidelines.

Application

Selection Property

Validation Focus

SAR Studies of Halogen/Methyl Position Effects

Defined 2-chloro-5-methyl substitution pattern with consistent purity baseline

SAR comparator framework; isomer impurity control

In Silico Library Design with Balanced Lipophilicity

Computed moderate lipophilicity (XLogP3) within favorable ADME range

Oral bioavailability prediction models; Rule-of-Five compliance

Analytical Method Development for Sulfonamides

LC-MS compatible chlorine isotopic pattern; predictable RP‑HPLC retention

Method validation per ICH Q2(R1) using 95% reference standard

• [1] PubChem. 2-Chloro-N-ethyl-5-methylbenzene-1-sulfonamide. Compound Summary CID 130164832. https://pubchem.ncbi.nlm.nih.gov/compound/130164832 View Source